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Compound of Interest

Compound Name: CP-LC-1143

Cat. No.: B15579299

Essential Safety and Handling Guide for CP-LC-1143

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of CP-LC-

1143, an ionizable cationic amino lipid integral to the formulation of lipid nanoparticles (LNPSs)
for RNA delivery. Given that specific safety data for CP-LC-1143 is not publicly available, this
guidance is based on the safety profiles of structurally and functionally similar ionizable lipids,
such as DLin-MC3-DMA and SM-102, and the known hazards of its common solvent, ethanol.

Hazard Identification and Classification

CP-LC-1143, as a solution in ethanol, presents a combination of hazards from both the lipid
component and the solvent. Based on data for similar compounds, the primary hazards are:

o Flammability: The ethanol solvent is highly flammable. Vapors can form explosive mixtures
with air.

o Skin and Eye Irritation: Direct contact with the lipid solution can cause skin and serious eye
irritation.[1][2][3]

o Acute Toxicity: The lipid component may be harmful if swallowed or inhaled.[2][3][4]

o Respiratory Irritation: Vapors and aerosols may cause respiratory tract irritation.[2][3]
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GHS Hazard Classification (Based on Representative Compounds):

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2
[21[3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1][2][3]
. H302: Harmful if swallowed.[2]
Acute Toxicity, Oral 4

[3]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling CP-LC-1143.
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Protection Type Specification Rationale

Protects against skin contact

Nitrile gloves. Change gloves and irritation. Ethanol can
Hand Protection promptly if they become penetrate nitrile gloves, so
contaminated. prolonged contact should be

avoided.[5][6]

Safety glasses with side Prevents eye contact and
Eye Protection shields or chemical splash serious irritation from splashes.
goggles. [51[7]

Protects against splashes and
Body Protection Flame-resistant lab coat. provides a barrier in case of
fire.[5]

Use in a well-ventilated area,

preferably a chemical fume Minimizes inhalation of
Respiratory Protection hood. If ventilation is flammable and potentially
insufficient or for large spills, harmful vapors.[5][8]

use a suitable respirator.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Experimental Workflow for Handling CP-LC-1143

The following diagram outlines the standard operating procedure for working with CP-LC-1143,
from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling CP-LC-
1143]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579299#personal-protective-equipment-for-
handling-cp-lc-1143]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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